4-(Methoxymethyl)-6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine

• Molecular Formula: C7H15N3O
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 4-(methoxymethyl)-6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine
• InChI: InChI=1S/C7H15N3O/c1-5-3-6(4-11-2)10-7(8)9-5/h5-6H,3-4H2,1-2H3,(H3,8,9,10)
• InChI Key: FMIDYEQZUVESSK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N=C(N1)N)COC

Description

4-(Methoxymethyl)-6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine is a heterocyclic organic compound. It features a pyrimidine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 3. The compound is characterized by the presence of a methoxymethyl group at position 4 and a methyl group at position 6. This structure imparts unique chemical and physical properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Methoxymethyl)-6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, starting from a suitable diamine and an aldehyde, the reaction proceeds through intermediate steps involving condensation and cyclization.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, solvents, and temperature control to facilitate the reaction. The process may also involve purification steps such as crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions: 4-(Methoxymethyl)-6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The methoxymethyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution can introduce various functional groups into the molecule.

Scientific Research Applications

4-(Methoxymethyl)-6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Methoxymethyl)-6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include signal transduction, gene expression, or metabolic processes, depending on the specific application and context.

Comparison with Similar Compounds

• 4-Methoxymethylbenzoic acid
• 4-Methoxyamphetamine
• 4-Bromomethylbenzoic acid

Comparison: Compared to these similar compounds, 4-(Methoxymethyl)-6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine is unique due to its specific pyrimidine ring structure and functional groups